Cas no 2639408-17-4 (tert-butyl 9-oxa-2-azaspiro5.5undecane-3-carboxylate)

• Product Name: tert-butyl 9-oxa-2-azaspiro5.5undecane-3-carboxylate
• CAS No: 2639408-17-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5664205
• PubChem ID: 165896219
• Update Time: 2025-05-25

tert-butyl 9-oxa-2-azaspiro5.5undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728570
• 2639408-17-4
• tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate
• tert-butyl 9-oxa-2-azaspiro5.5undecane-3-carboxylate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)11-4-5-14(10-15-11)6-8-17-9-7-14/h11,15H,4-10H2,1-3H3
• InChI Key： JATNQDOKQYTBTK-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNC(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 9-oxa-2-azaspiro5.5undecane-3-carboxylate

Research Brief on tert-Butyl 9-Oxa-2-Azaspiro[5.5]Undecane-3-Carboxylate (CAS: 2639408-17-4)

In recent years, the compound tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate (CAS: 2639408-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promise as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The following research brief synthesizes the latest findings and applications of this compound, highlighting its potential in drug discovery and development.

The structural complexity of tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate, featuring a spirocyclic framework with both oxygen and nitrogen heteroatoms, offers a rich scaffold for medicinal chemistry applications. Recent studies have explored its utility as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are critical in the treatment of anxiety, epilepsy, and sleep disorders. Researchers have demonstrated that modifications to the carboxylate and spirocyclic moieties can fine-tune the compound's affinity for specific GABA receptor subtypes, thereby optimizing therapeutic efficacy and minimizing off-target effects.

In addition to its role in CNS drug development, tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate has been investigated for its potential in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound with potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics, suggesting a potential avenue for addressing antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate have been a focal point of recent research. A team at the University of Cambridge developed a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity and yield, as detailed in a 2022 publication in Organic Letters. This methodological breakthrough not only facilitates the compound's broader application in drug discovery but also underscores the importance of sustainable and efficient synthetic protocols in pharmaceutical manufacturing.

Looking ahead, the versatility of tert-butyl 9-oxa-2-azaspiro[5.5]undecane-3-carboxylate positions it as a key player in the next generation of drug candidates. Ongoing research is exploring its incorporation into proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, which represent a paradigm shift in therapeutic intervention. As the chemical biology community continues to unravel the full potential of this compound, its impact on drug discovery is expected to grow, offering new solutions to unmet medical needs.